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Compound of Interest

Compound Name: WM-3835

Cat. No.: B15607445

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of WM-3835, a potent and selective
inhibitor of lysine acetyltransferases KAT6A and KAT7 (HBO1). Here you will find
troubleshooting guides and frequently asked questions (FAQs) to address common challenges,
particularly concerning its solubility in aqueous solutions, alongside detailed experimental
protocols and pathway visualizations.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Q1: I am having trouble dissolving WM-3835 in my aqueous cell culture medium. What am |
doing wrong?

Al: WM-3835 is practically insoluble in water.[1] Direct addition of the solid compound to
aqueous-based media will result in poor dissolution and inaccurate concentrations in your
experiments. It is crucial to first prepare a concentrated stock solution in an appropriate organic
solvent.

Q2: What is the recommended solvent for preparing a stock solution of WM-3835?

A2: Dimethyl sulfoxide (DMSOQ) is the most widely recommended solvent for preparing high-
concentration stock solutions of WM-3835.[1][2] It is soluble in DMSO at concentrations of 210
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mg/mL up to 250 mg/mL.[2][3][4] Ethanol can also be used, but the solubility is lower (sparingly
soluble at 1-10 mg/mL to 50 mM).[2] For optimal results, use fresh, anhydrous DMSO as
moisture can reduce the solubility of the compound.[1]

Q3: My WM-3835 stock solution in DMSO appears cloudy or has precipitates. What should |
do?

A3: If you observe cloudiness or precipitation in your DMSO stock solution, it may be due to the
quality of the DMSO or the concentration exceeding its solubility limit under your storage
conditions. Gentle warming and sonication can aid in dissolution.[4] It is recommended to use
freshly opened, high-purity DMSO.[1] If the issue persists, consider preparing a fresh stock
solution at a slightly lower concentration.

Q4: I've prepared a clear stock solution in DMSO, but when | dilute it into my aqueous cell
culture medium, a precipitate forms. How can | prevent this?

A4: Precipitation upon dilution into aqueous media is a common issue with hydrophobic
compounds like WM-3835. Here are several troubleshooting steps:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture
medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. However, a very low
final DMSO concentration might not be sufficient to keep WM-3835 in solution.

o Working Solution Preparation: Instead of directly diluting the high-concentration DMSO stock
into the final volume of your medium, prepare an intermediate working solution. This can be
done by a stepwise dilution.

o Use of Surfactants or Co-solvents: For in vivo studies and some in vitro applications,
formulations including co-solvents like PEG300 and surfactants like Tween-80 are used to
improve solubility and stability in aqueous environments.[1][3][4]

o Immediate Use: Prepare the final working solution immediately before adding it to your cells.
[1] Over time, the compound may precipitate out of the aqueous solution.

e Proper Mixing: When adding the stock or intermediate solution to the medium, ensure rapid
and thorough mixing to facilitate dispersion and dissolution.
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Q5: What are the recommended storage conditions for WM-3835 powder and stock solutions?

A5: The solid form of WM-3835 is stable for at least four years when stored at -20°C.[2] Stock
solutions in DMSO should be stored at -20°C or -80°C and are typically stable for at least one
year.[3] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into
smaller volumes.

Quantitative Data Summary

For ease of reference, the following tables summarize the key quantitative data for WM-3835.

Chemical and Physical Properties

CAS Number 2229025-70-9[2]
Molecular Formula C20H17FN204S[2]
Molecular Weight 400.4 g/mol [2]
Purity >95% to =98%][2]
Formulation Solid[2]

Solubility Data

DMSO >10 mg/mL to 250 mg/mL][2][3][4]
Ethanol Sparingly soluble (1-10 mg/mL) to 50 mM[2]
Water Insoluble[1]
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Biological Activity

KAT6A (ICso = 17 nM), KAT7 (HBO1) (ICso = 30

Target
nM)[2]

Reduces viability of cancer cells, induces
Cellular Effects apoptosis and cell cycle arrest at sub-G1 or G1-
S phase.[2][5][6]

Effective concentrations range from 1 uM to 25

In Vitro Concentration ] ] )
UM in various cancer cell lines.[3][5]

5 mg/kg/day to 10 mg/kg/day has been shown
In Vivo Dosage to reduce tumor volume in mouse xenograft
models.[2][3]

Experimental Protocols
Preparation of WM-3835 Stock Solution for In Vitro
Assays

Objective: To prepare a 10 mM stock solution of WM-3835 in DMSO.
Materials:

o WM-3835 powder

e Anhydrous, sterile DMSO

o Sterile microcentrifuge tubes

Procedure:

o Allow the WM-3835 vial to equilibrate to room temperature before opening.

e Weigh out the required amount of WM-3835 powder in a sterile microcentrifuge tube. For 1
mL of a 10 mM solution, you will need 4.004 mg of WM-3835 (based on a molecular weight
of 400.4 g/mol ).
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e Add the appropriate volume of sterile DMSO to the tube.

» Vortex the solution until the WM-3835 is completely dissolved. Gentle warming or brief
sonication may be used to aid dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C or -80°C.

Preparation of Working Solution for Cell Culture
Experiments

Objective: To prepare a final concentration of 10 uM WM-3835 in cell culture medium.
Materials:

e 10 mM WM-3835 stock solution in DMSO

o Pre-warmed, complete cell culture medium

Procedure:

e Thaw an aliquot of the 10 mM WM-3835 stock solution at room temperature.

¢ Dilute the stock solution 1:1000 in your pre-warmed complete cell culture medium to achieve
the final concentration of 10 uM. For example, add 10 pL of the 10 mM stock solution to 10
mL of medium.

e Mix the solution thoroughly by gentle inversion or pipetting immediately after adding the
stock solution.

» Add the final working solution to your cells immediately. The final DMSO concentration in this
example is 0.1%.

Formulation for In Vivo Animal Studies

Objective: To prepare a 2.08 mg/mL formulation of WM-3835 for intraperitoneal injection.[3]
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Materials:

WM-3835 powder

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Procedure:

Prepare a 20.8 mg/mL stock solution of WM-3835 in DMSO.

e In a sterile tube, add 100 pL of the 20.8 mg/mL DMSO stock solution.
e Add 400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is clear.

e Add 450 pL of saline to bring the final volume to 1 mL.

e Mix the final solution thoroughly before administration. This formulation should be prepared
fresh for each use.

Visualizations
WM-3835 Experimental Workflow
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Caption: Workflow for WM-3835 from preparation to analysis.

WM-3835 Signaling Pathway
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Caption: Simplified signaling pathway of WM-3835 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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